Cas no 2640978-65-8 (N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide
• CAS No: 2640978-65-8
• MF: C₁₈H₁₆F₃N₃O₂S
• MW: 395.398753166199
• CID: 5341520
• Update Time: 2025-06-08

N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-Methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]-4-(trifluoromethoxy)benzamide
• N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H16F3N3O2S/c1-24-11-13(10-23-24)16-7-6-15(27-16)8-9-22-17(25)12-2-4-14(5-3-12)26-18(19,20)21/h2-7,10-11H,8-9H2,1H3,(H,22,25)
• InChI Key： AUZSJZWHBNGBPV-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CN(C)N=C2)=CC=1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.5±50.0 °C(Predicted)
• pka: 13.82±0.46(Predicted)

Additional information on N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide

Introduction to N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide and Its Significance in Modern Chemical Biology

N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide, with the CAS number 2640978-65-8, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular interactions. The presence of both pyrazole and thiophene moieties in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to target specific biological pathways. The 1-methyl-1H-pyrazol-4-yl group, a key feature of this molecule, is known for its ability to modulate enzyme activity and interact with biological targets. This feature, combined with the trifluoromethoxy substituent on the benzamide moiety, enhances the compound's lipophilicity and metabolic stability, crucial factors for any potential therapeutic agent.

In recent years, there has been a surge in research focused on developing small molecules that can interact with biological targets in novel ways. N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide stands out in this context due to its unique structural composition. The pyrazole ring, in particular, has been extensively studied for its role in drug development. Its ability to act as a scaffold for various bioactive molecules has made it a cornerstone in medicinal chemistry. The incorporation of the 1-methyl-1H-pyrazol-4-yl group into this compound not only enhances its binding affinity but also opens up new avenues for therapeutic intervention.

The benzamide moiety is another critical component of this molecule. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antiviral properties. The presence of the trifluoromethoxy group further modulates these properties by increasing the compound's bioavailability and reducing its susceptibility to metabolic degradation. This combination of structural features makes N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide a compelling candidate for further investigation.

The significance of this compound extends beyond its structural complexity. It represents a convergence of cutting-edge chemical biology principles and pharmaceutical innovation. The study of such molecules provides valuable insights into the mechanisms of biological processes and can lead to the development of novel therapeutic strategies. For instance, researchers have been exploring the potential of N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}-4-(trifluoromethoxy)benzamide as a modulator of kinases and other enzymes involved in cancer progression. Preliminary studies suggest that it may interfere with key signaling pathways that drive tumor growth, offering hope for new treatment modalities.

In addition to its potential applications in oncology, this compound has also shown promise in other areas of medical research. Its ability to interact with various biological targets makes it a versatile tool for studying molecular interactions at the cellular level. Researchers are leveraging this compound to gain deeper insights into the function of enzymes and receptors that are critical for maintaining health and combating disease.

The synthesis of N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylenylethyl}-4-(trifluoromethoxy)benzamide is a testament to the advancements in synthetic chemistry over recent decades. The ability to construct such complex molecules with high precision has opened up new possibilities for drug discovery. Techniques like palladium-catalyzed cross-coupling reactions have been instrumental in creating the intricate frameworks found in this compound. These methods allow chemists to build molecular structures that would be otherwise challenging or impossible to synthesize using traditional approaches.

The future prospects of N-{2-